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Compound of Interest

Compound Name: N-Methyl-4-Nitro-Butyramide

Cat. No.: B8467473

Get Quote

Executive Summary: The Structural Fidelity of 1H
NMR
In the synthesis and validation of N-Methyl-4-Nitro-Butyramide (

), distinguishing regioisomers and confirming the integrity of the aliphatic chain is critical. While
Mass Spectrometry (MS) confirms molecular weight and Infrared Spectroscopy (IR) identifies
functional groups, neither technique definitively maps the carbon skeleton's connectivity.

This guide establishes 1H NMR as the superior analytical tool for this specific molecule. Unlike

its alternatives, 1H NMR provides a "connectivity map"—specifically the triplet-quintet-triplet

splitting pattern—that unequivocally verifies the linear separation between the nitro and amide

termini.
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The molecule consists of a three-carbon propyl chain terminated by an electron-withdrawing

nitro group on one end and an N-methyl amide on the other.

Structure:

Predicted Spectral Data (Solvent: DMSO-d6)
Note: DMSO-d6 is recommended over

to resolve the Amide-NH coupling and prevent signal broadening due to exchange.
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Critical Interpretation Logic
The "Nitro-Shift" Marker (Signal B): The most distinct feature is the triplet downfield at ~4.5

ppm. This confirms the

moiety. If this signal were a multiplet or shifted upfield, it would suggest branching or loss of
the nitro group.

The Connectivity Bridge (Signal E): The quintet (or multiplet) at ~2.0 ppm is the "smoking

gun" for the linear propyl chain. It proves that the central methylene is flanked by two other

methylenes, ruling out branched isomers like N-methyl-2-methyl-3-nitro-propionamide.

Solvent Effect (DMSO vs. CDCl3):

In CDCl3: The NH signal (A) often appears as a broad singlet at ~6.0-6.5 ppm, and the N-

CH3 (C) may appear as a singlet if exchange is fast.

In DMSO-d6: Hydrogen bonding stabilizes the NH, shifting it to ~8.0 ppm and slowing

exchange, revealing the sharp doublet splitting on the N-methyl group.

Comparative Analysis: NMR vs. Alternatives
The following table objectively compares 1H NMR against standard orthogonal methods for this

specific application.
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Feature 1H NMR FT-IR LC-MS (ESI)

Primary Output

Connectivity &

Electronic

Environment

Functional Group

Identification

Molecular Mass &

Fragmentation

Nitro Detection
High (Triplet at 4.5

ppm)

High (Sym/Asym

stretch at 1350/1550

cm⁻¹)

Low (Often loses NO2

neutral loss)

Isomer Specificity

Excellent

(Distinguishes linear

vs. branched)

Poor (Fingerprint

region is ambiguous)

Poor (Isomers have

identical mass)

Quantification
Absolute (via

Integration)

Relative (Requires

calibration)

Relative (Ionization

variance)

Sample Recovery Yes (Non-destructive) Yes (if ATR used) No (Destructive)

Verdict
Gold Standard for

Structure

Best for Quick QC

check

Best for Purity/Trace

Analysis

Visualization of Structural Logic
Diagram 1: Proton Assignment Map
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Caption: Mapping of 1H NMR signals to the N-Methyl-4-Nitro-Butyramide structure. Arrows

indicate coupling interactions and inductive effects.

Experimental Protocol: Structural Elucidation
Workflow
This protocol is designed to be self-validating. If Step 3 fails, the structure is incorrect,

regardless of Mass Spec results.

Step 1: Sample Preparation
Weigh 10-15 mg of the solid sample.

Dissolve in 0.6 mL of DMSO-d6.

Why DMSO? To ensure solubility of the polar nitro-amide and to visualize the NH coupling.

Transfer to a clean, dry 5mm NMR tube.

Step 2: Acquisition Parameters
Pulse Sequence: Standard 1H ZG30.

Scans: 16 (Sufficient for >10mg).

Relaxation Delay (D1): Set to 5 seconds.

Reasoning: The Nitro-adjacent protons have shorter T1, but accurate integration of the

isolated methyl group requires full relaxation.

Step 3: Validation Logic (The "Go/No-Go" Decision)
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Acquire 1H NMR
(DMSO-d6)

Is there a Triplet
at 4.4 - 4.6 ppm?

Is there a Quintet
at ~2.0 ppm?

Yes

FAIL: Check for
Nitro-alkane precursors

No (Signal Missing/Shifted)

Is N-CH3 a Doublet
(2.7 ppm)?

Yes

FAIL: Suspect Branched
Isomer or Deletion

No (Multiplet/Wrong Integration)

PASS: Structure Confirmed
Linear N-Methyl-4-Nitro-Butyramide

Yes

FAIL: Check Solvent/Dryness
(Exchange occurring)

No (Singlet observed)

Click to download full resolution via product page

Caption: Decision tree for validating the structural identity of N-Methyl-4-Nitro-Butyramide
based on spectral features.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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